Cas no 1198094-60-8 (2-Benzothiazolecarbonitrile, 6-(2-propen-1-yloxy)-)

• Product Name: 2-Benzothiazolecarbonitrile, 6-(2-propen-1-yloxy)-
• CAS No: 1198094-60-8
• MF: C₁₁H₈N₂OS
• MW: 216.259020805359
• CID: 849993
• Update Time: 2023-11-19

2-Benzothiazolecarbonitrile, 6-(2-propen-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarbonitrile, 6-(2-propen-1-yloxy)-
• 6-allyloxybenzothiazole-2-carbonitrile
• FUMCBQRRIRNMGH-UHFFFAOYSA-N
• 6-allyloxy-benzothiazole-2-carbonitrile
• CID 90315174

• Inchi： 1S/C11H8N2OS/c1-2-5-14-8-3-4-9-10(6-8)15-11(7-12)13-9/h2-4,6H,1,5H2
• InChI Key： FUMCBQRRIRNMGH-UHFFFAOYSA-N
• SMILES： S1C(C#N)=NC2C=CC(=CC1=2)OCC=C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 3.4
• Topological Polar Surface Area: 74.2

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Melting Point: 74-75 °C
• Boiling Point: 367.8±34.0 °C(Predicted)
• pka: -1.54±0.10(Predicted)